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Compound of Interest

Compound Name:
Isoquinoline-4-boronic acid

hydrochloride

Cat. No.: B1326509 Get Quote

CAS Number: 677702-23-7

This technical guide provides a comprehensive overview of isoquinoline-4-boronic acid
hydrochloride, a versatile building block in contemporary organic synthesis and medicinal

chemistry. The document is intended for researchers, scientists, and professionals in drug

development, offering detailed insights into its synthesis, reactivity, and applications, with a

particular focus on its role in the construction of biologically active molecules.

Physicochemical Properties
Isoquinoline-4-boronic acid hydrochloride is a stable, solid compound utilized as a key

intermediate in various chemical transformations. Its boronic acid moiety allows for a range of

coupling reactions, making it a valuable reagent for introducing the isoquinoline scaffold into

more complex molecular architectures.
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Property Value

CAS Number 677702-23-7

Molecular Formula C₉H₉BClNO₂

Molecular Weight 209.44 g/mol

Appearance White to off-white solid

Purity Typically ≥98%

Storage Temperature 2-8°C

Synthesis and Experimental Protocols
The synthesis of isoquinoline-4-boronic acid hydrochloride typically proceeds through a

multi-step sequence, starting from isoquinoline. A common and effective route involves the

bromination of isoquinoline to form 4-bromoisoquinoline, followed by a lithium-halogen

exchange and subsequent borylation.

Synthesis of 4-Bromoisoquinoline
Experimental Protocol:

This protocol is adapted from a standard procedure for the bromination of isoquinoline.

Materials: Isoquinoline hydrochloride (0.20 mole), nitrobenzene (50 mL), bromine (0.22

mole).

Procedure:

In a flask equipped with a reflux condenser, dropping funnel, thermometer, and stirrer, a

mixture of isoquinoline hydrochloride and nitrobenzene is stirred and heated to

approximately 180°C until a clear solution is formed.[1]

Bromine is added dropwise to the heated solution over a period of about 1 hour and 15

minutes. The evolution of hydrogen chloride gas should be observed.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1326509?utm_src=pdf-body
https://prepchem.com/4-bromoisoquinoline/
https://prepchem.com/4-bromoisoquinoline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the addition of bromine is complete, the reaction mixture is maintained at 180°C with

continuous stirring.

The reaction is monitored until the evolution of hydrogen chloride gas ceases, which

typically takes several hours.[1]

Upon completion, the reaction mixture is cooled, and the 4-bromoisoquinoline product is

isolated through appropriate workup and purification procedures.

Synthesis of Isoquinoline-4-boronic acid via Lithium-
Halogen Exchange and Borylation
Logical Workflow for Synthesis:

The following workflow illustrates the logical steps for converting 4-bromoisoquinoline to the

target boronic acid. This process involves a lithium-halogen exchange, which is a rapid and

efficient method for generating organolithium species from organic halides.[2] The resulting

lithiated isoquinoline is then quenched with a borate ester to form the desired boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. prepchem.com [prepchem.com]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Isoquinoline-4-boronic
Acid Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1326509#isoquinoline-4-boronic-acid-hydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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